Cas no 71730-60-4 (3-(3,4-Dimethoxyphenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(3,4-Dimethoxyphenyl)-2,2-dimethylpropan-1-ol
• CAS No: 71730-60-4
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 5914440
• PubChem ID: 12716551
• Update Time: 2025-05-24

3-(3,4-Dimethoxyphenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1841152
• 71730-60-4
• SCHEMBL11552660
• 3-(3,4-dimethoxyphenyl)-2,2-dimethylpropan-1-ol
• 3-(3,4-Dimethoxyphenyl)-2,2-dimethylpropan-1-ol

• Inchi： 1S/C13H20O3/c1-13(2,9-14)8-10-5-6-11(15-3)12(7-10)16-4/h5-7,14H,8-9H2,1-4H3
• InChI Key： RCVZKRMRLSXGQF-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 3-(3,4-Dimethoxyphenyl)-2,2-dimethylpropan-1-ol

3-(3,4-Dimethoxyphenyl)-2,2-dimethylpropan-1-ol: A Comprehensive Overview

The compound with CAS No. 71730-60-4, commonly referred to as 3-(3,4-Dimethoxyphenyl)-2,2-dimethylpropan-1-ol, is a versatile organic molecule with significant applications in various industries. This compound is characterized by its unique structure, which combines a dimethoxyphenyl group with a tertiary alcohol moiety. The presence of the dimethoxy substituents on the aromatic ring imparts unique electronic and steric properties, making it a valuable compound in both academic and industrial research.

Recent studies have highlighted the potential of 3-(3,4-Dimethoxyphenyl)-2,2-dimethylpropan-1-ol in the field of drug discovery. Researchers have explored its role as a lead compound in the development of new pharmaceutical agents. The molecule's ability to interact with various biological targets has been extensively investigated, particularly in the context of its antioxidant properties and anti-inflammatory effects. These findings underscore its potential as a therapeutic agent in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, 3-(3,4-Dimethoxyphenyl)-2,2-dimethylpropan-1-ol has gained attention in the fragrance and flavor industries. Its pleasant aroma and stability make it an ideal candidate for use in perfumes, cosmetics, and food additives. Recent advancements in synthesis techniques have enabled the large-scale production of this compound at a lower cost, further enhancing its commercial viability.

The synthesis of 3-(3,4-Dimethoxyphenyl)-2,2-dimethylpropan-1-ol involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Researchers have optimized these steps to improve yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. Such innovations highlight the ongoing efforts to enhance the efficiency of chemical manufacturing processes.

From an environmental perspective, the ecological impact of 3-(3,4-Dimethoxyphenyl)-2,2-dimethylpropan-1-ol has been a topic of recent interest. Studies have demonstrated that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term effects on ecosystems and biodegradation rates under various environmental conditions.

In conclusion, 3-(3,4-Dimethoxyphenyl)-2,2-dimethylpropan-1-ol (CAS No. 71730-60-4) is a multifaceted compound with promising applications across diverse fields. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in both academic research and industrial production. As ongoing studies continue to uncover new insights into its potential uses and environmental impact, this compound is poised to play an increasingly important role in modern chemistry.